Cas no 1330766-11-4 (Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate)

• Product Name: Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate
• CAS No: 1330766-11-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD20231092
• CID: 4584342
• PubChem ID: 121229343
• Update Time: 2025-05-21

Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate
• Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate(WX130098)
• Imidazo[1,5-a]pyridine-1-carboxylic acid, 5-bromo-, ethyl ester
• 5-Bromo-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester
• AS-68189
• Ethyl5-bromoimidazo[1,5-a]pyridine-1-carboxylate
• 1330766-11-4
• W14670
• EN300-1272741
• MFCD20231092
• CS-0047487
• AKOS027429117

• MDL： MFCD20231092
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-7-4-3-5-8(11)13(7)6-12-9/h3-6H,2H2,1H3
• InChI Key： WPALCMTWTCHOCK-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)N=CN1C(Br)=CC=C2

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6Ų

Additional information on Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate

Comprehensive Overview of Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate (CAS No. 1330766-11-4)

Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate (CAS No. 1330766-11-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazo[1,5-a]pyridine derivative is characterized by its unique brominated structure, which enhances its reactivity and utility in various synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery and material science, particularly in the development of novel small-molecule inhibitors and fluorescence probes.

The compound's ethyl carboxylate moiety and bromine substitution at the 5-position make it a versatile intermediate in organic synthesis. Its molecular formula, C₁₀H₉BrN₂O₂, reflects a balanced combination of aromaticity and electrophilic reactivity, enabling applications in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its role in constructing biologically active scaffolds, aligning with the growing demand for high-value intermediates in medicinal chemistry.

In the context of green chemistry, Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate has been investigated for its compatibility with sustainable solvents and catalytic systems. This aligns with industry trends toward reducing environmental impact while maintaining synthetic efficiency. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure high purity (>98%), a critical factor for researchers targeting structure-activity relationship (SAR) studies.

From a commercial perspective, the compound's supply chain stability and cost-effectiveness are frequently discussed topics among procurement specialists. Its CAS No. 1330766-11-4 serves as a unique identifier in global chemical databases, facilitating regulatory compliance and intellectual property management. As the pharmaceutical industry shifts toward fragment-based drug design, derivatives of this scaffold are being optimized for improved binding affinity and metabolic stability.

Emerging applications in optoelectronics have also been reported, where the imidazo[1,5-a]pyridine core contributes to tunable luminescent properties. This dual utility in life sciences and advanced materials underscores the compound's interdisciplinary relevance. Frequently searched questions such as "synthetic route for Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate" or "safety data sheet for CAS 1330766-11-4" reflect the practical needs of end-users navigating its applications.

In summary, Ethyl 5-Bromoimidazo[1,5-A]Pyridine-1-Carboxylate represents a compelling case study in modern heterocyclic chemistry. Its structural features and functional adaptability position it as a key player in addressing challenges across drug development, catalysis, and material innovation. Ongoing research continues to uncover new dimensions of its utility, making it a compound of enduring interest in both academic and industrial settings.